2-Chloroaniline

• CAS No.: 95-51-2
• Product Name: 2-Chloroaniline
• Molecular Formula: C6H6ClN; (C6H4)Cl(NH2); C6H6ClN
• Molecular Weight: 127.57 g/mol
• IUPAC Name: 2-chloroaniline
• Standard InChI: InChI=1S/C6H6ClN/c7-5-3-1-2-4-6(5)8/h1-4H,8H2
• Standard InChIKey: AKCRQHGQIJBRMN-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)N)Cl
• Canonical SMILES: C1=CC=C(C(=C1)N)Cl
• Boiling Point: 406 to 410 °F at 760 mm Hg (NTP, 1992); 208.8 °C; 209 °C
• Colorform: Amber liquid; Water-white to tan liquid; Colorless liquid
• Density: 1.213 at 68 °F (NTP, 1992); 1.2114 at 22 °C/4 °C; 1.213 g/cm³; Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.00
• Flash Point: 208 °F (NTP, 1992); 103 °C (closed cup); 108 °C
• Melting Point: 28.5 °F (NTP, 1992); -14.0 °C; -14 °C; -2 °C
• Physical Description: O-chloroaniline is a clear amber liquid with an amine odor. Occurs in both alpha and beta forms. (NTP, 1992); COLOURLESS-TO-YELLOW LIQUID WITH CHARACTERISTIC ODOUR. TURNS DARK ON EXPOSURE TO AIR.
• Description: O-chloroaniline is a clear amber liquid with an amine odor. Occurs in both alpha and beta forms. (NTP, 1992)
• Related CAS: 137-04-2 (hydrochloride)
• Shelf Life: Darkens on exposure to air.
• Solubility: less than 1 mg/mL at 68° F (NTP, 1992); 0.06 M; Soluble in acid and in most organic solvents.; Miscible in alcohol and ether; Soluble in alcohol, ether, benzene, and acetone.; In water, 8165 mg/L at 25 °C; Solubility in water, g/100ml at 20 °C: 0.5
• Synonyms: 1-Amino-2-chlorobenzene; 2-Amino-1-chlorobenzene; 2-Chloroaniline; 2-Chlorobenzenamine; 2-Chlorophenylamine; Fast Yellow GC Base; NSC 6183; o-Aminochlorobenzene; o-Chloroaniline; o-Chloro-aniline
• Vapor Density: 4.4 (NTP, 1992) (Relative to Air); Relative vapor density (air = 1): 4.41
• Vapor Pressure: 1 mm Hg at 115.3 °F ; 5 mm Hg at 162.1° F; 760 mm Hg at 407.8° F (NTP, 1992); 0.20 mmHg; 0.204 mm Hg at 25 °C; Vapor pressure, Pa at 20 °C: 50
• PubChem Compound: 7240
• Last Modified: Dec 23 2021